3-Bromo-4-methyl-5-(prop-1-YN-1-YL)pyridine

• Molecular Formula: C9H8BrN
• Molecular Weight: 210.07 g/mol
• IUPAC Name: 3-bromo-4-methyl-5-prop-1-ynylpyridine
• InChI: InChI=1S/C9H8BrN/c1-3-4-8-5-11-6-9(10)7(8)2/h5-6H,1-2H3
• InChI Key: AMWCCWIEEUVBDN-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=CN=CC(=C1C)Br

Description

3-Bromo-4-methyl-5-(prop-1-YN-1-YL)pyridine is a useful research compound. Its molecular formula is C9H8BrN and its molecular weight is 210.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3,5-Dibromo-4-methylpyridine (0.50 g, 2.0 mmol), 1-(trimethylsilyl)-1-propyne (0.35 mL, 2.4 mmol), copper(I) iodide (0.11 g, 0.60 mmol), tetrakis(triphenylphosphine)palladium(0) (0.023 g, 0.02 mmol) were mixed in toluene (2 mL). The mixture was degassed by a stream of argon for a couple of min. Tetra-n-butylammonium fluoride (1 M in THF) (2.4 mL, 2.4 mmol) was added, and the reaction was heated under N2 at 70° C. overnight. The mixture was partitioned between water containing sat aq. NaHCO3 and EtOAc. The organic phase was dried (MgSO4) and evaporated to give a crude product which was purified by flash chromatography (40 g SiO2, heptane/EtOAc gradient) affording the title compound (0.067 g, 16% yield): 1H NMR (500 MHz, DMSO-d6) δ ppm 2.15 (s, 3 H), 2.46 (s, 3 H), 8.48 (s, 1 H), 8.61 (s, 1 H); MS (ES+) m/z 210 [M+H]+.

Synthesis routes and methods II

Procedure details